![molecular formula C22H17FN6OS B2928964 N-benzyl-2-{[11-(4-fluorophenyl)-3,4,6,9,10-pentaazatricyclo[7.3.0.0^{2,6}]dodeca-1(12),2,4,7,10-pentaen-5-yl]sulfanyl}acetamide CAS No. 1207008-93-2](/img/structure/B2928964.png)
N-benzyl-2-{[11-(4-fluorophenyl)-3,4,6,9,10-pentaazatricyclo[7.3.0.0^{2,6}]dodeca-1(12),2,4,7,10-pentaen-5-yl]sulfanyl}acetamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
N-benzyl-2-{[11-(4-fluorophenyl)-3,4,6,9,10-pentaazatricyclo[7.3.0.0^{2,6}]dodeca-1(12),2,4,7,10-pentaen-5-yl]sulfanyl}acetamide is a useful research compound. Its molecular formula is C22H17FN6OS and its molecular weight is 432.48. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.
Scientific Research Applications
Ring Contraction and Synthesis
- Ring Contraction by Photoinduced Di-pi-methane Rearrangement: A study demonstrated the ring contraction of bridgehead sultams, including compounds similar to the one , via photoinduced di-pi-methane rearrangement. This transformation was found effective in achieving ring contraction in sultams, which could have implications for synthesizing structurally related compounds (Dura & Paquette, 2006).
Antimicrobial and Antitumor Activity
- Antimicrobial and Hemolytic Agents: Novel N-substituted derivatives of a similar compound structure were synthesized and tested for antimicrobial and hemolytic activities. Some of these derivatives showed significant activity against microbial species, suggesting potential applications in developing new antimicrobial agents (Rehman et al., 2016).
- Cytotoxic Activity Against Cancer Cell Lines: Another study focused on synthesizing sulfonamide derivatives with varying moieties, including structures related to the compound . These compounds were screened for their anticancer activity, with some showing potent effects against breast and colon cancer cell lines (Ghorab et al., 2015).
Therapeutic and Biological Applications
- Carbonic Anhydrase Inhibitors: A study synthesized derivatives of benzamide with thiourea-substituted benzenesulfonamides, related to the compound , as potent inhibitors of human carbonic anhydrase, a target protein in glaucoma. These compounds demonstrated promising effects and could be further investigated for therapeutic applications (Tuğrak et al., 2020).
Pharmacological Investigations
- Integrin Marker Biodistribution and Dosimetry: The compound 18F-RGD-K5, structurally related to the compound , was studied for its biodistribution and radiation dose in PET/CT scans in monkeys and humans. This research provides valuable insights into the pharmacokinetics and safety profile of similar compounds in imaging applications (Doss et al., 2012).
Properties
IUPAC Name |
N-benzyl-2-[[11-(4-fluorophenyl)-3,4,6,9,10-pentazatricyclo[7.3.0.02,6]dodeca-4,7-dien-5-yl]sulfanyl]acetamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C22H23FN6OS/c23-17-8-6-16(7-9-17)18-12-19-21-25-26-22(28(21)10-11-29(19)27-18)31-14-20(30)24-13-15-4-2-1-3-5-15/h1-11,18-19,21,25,27H,12-14H2,(H,24,30) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
ZOFCUAHQXJNHGL-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1C2C3NN=C(N3C=CN2NC1C4=CC=C(C=C4)F)SCC(=O)NCC5=CC=CC=C5 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C22H23FN6OS |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
438.5 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.